2-(1,3-benzodioxol-5-yloxy)-N-(4-ethylphenyl)acetamide

• IUPAC Name: 2-(1,3-benzodioxol-5-yloxy)-N-(4-ethylphenyl)acetamide
• InChI: InChI=1S/C17H17NO4/c1-2-12-3-5-13(6-4-12)18-17(19)10-20-14-7-8-15-16(9-14)22-11-21-15/h3-9H,2,10-11H2,1H3,(H,18,19)
• InChI Key: ZTGVCBNJLLXGLU-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)NC(=O)COC2=CC3=C(C=C2)OCO3
• Molecular Formula: C17H17NO4
• Molecular Weight: 299.32 g/mol
• Solubility: 4.8 [ug/mL] (The mean of the results at pH 7.4)

Description

2-(1,3-benzodioxol-5-yloxy)-N-(4-ethylphenyl)acetamide, also known as 2C-E, is a synthetic psychedelic drug that belongs to the phenethylamine class of compounds. It was first synthesized by Alexander Shulgin in the 1970s and has gained popularity in recent years due to its potent hallucinogenic effects.

Scientific Research Applications

2-(1,3-benzodioxol-5-yloxy)-N-(4-ethylphenyl)acetamide has been studied for its potential therapeutic applications, particularly in the treatment of depression and anxiety disorders. It has also been investigated for its effects on the brain and its potential as a tool for studying the neural mechanisms underlying consciousness and perception.

Mechanism of Action

2-(1,3-benzodioxol-5-yloxy)-N-(4-ethylphenyl)acetamide acts primarily as a serotonin receptor agonist, binding to and activating the 5-HT2A receptor subtype. This leads to an increase in serotonin neurotransmission, which is thought to underlie the drug's hallucinogenic effects. This compound also has some affinity for other serotonin receptor subtypes, as well as for dopamine and norepinephrine receptors.
Biochemical and Physiological Effects:
The effects of this compound on the body and mind are complex and can vary depending on the dose, route of administration, and individual factors such as age, gender, and health status. Some of the common effects of this compound include altered sensory perception, changes in mood and thought patterns, and physical symptoms such as increased heart rate, blood pressure, and body temperature. At higher doses, this compound can cause intense and potentially dangerous effects such as seizures, respiratory depression, and psychosis.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-(1,3-benzodioxol-5-yloxy)-N-(4-ethylphenyl)acetamide in lab experiments is its potent and selective effects on the serotonin system, which can be useful for studying the role of this neurotransmitter in various physiological and behavioral processes. However, the use of this compound in research is limited by its legal status as a controlled substance in many countries, as well as by the potential risks associated with its use.

Future Directions

There are several areas of future research that could be explored with regard to 2-(1,3-benzodioxol-5-yloxy)-N-(4-ethylphenyl)acetamide. These include investigating its potential as a therapeutic agent for various psychiatric disorders, exploring its effects on different brain regions and neural circuits, and developing new analogs and derivatives with improved safety and efficacy profiles. Additionally, more research is needed to understand the long-term effects of this compound use on the brain and body, as well as its potential for abuse and addiction.